1-(furan-2-ylmethyl)-2-(p-tolyl)-5,6,7,8-tetrahydroquinazoline-4(1H)-thione

• IUPAC Name: 1-(furan-2-ylmethyl)-2-(4-methylphenyl)-5,6,7,8-tetrahydroquinazoline-4-thione
• InChI: InChI=1S/C20H20N2OS/c1-14-8-10-15(11-9-14)19-21-20(24)17-6-2-3-7-18(17)22(19)13-16-5-4-12-23-16/h4-5,8-12H,2-3,6-7,13H2,1H3
• InChI Key: WTWVEOPPGFRTGU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(=S)C3=C(N2CC4=CC=CO4)CCCC3
• Molecular Formula: C20H20N2OS
• Molecular Weight: 336.5 g/mol

Description

1-(furan-2-ylmethyl)-2-(p-tolyl)-5,6,7,8-tetrahydroquinazoline-4(1H)-thione, also known as FMTQ, is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in drug development. FMTQ has been shown to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties.

Scientific Research Applications

Synthesis and Structural Analysis

Synthetic Methodologies and Crystal Structure

• The synthesis and crystal structure of furan-related compounds have been detailed, highlighting the importance of such molecules in research. A study by Sun et al. (2021) outlined the synthesis of a compound with a furan moiety, including its crystal structure and vibrational properties through DFT studies (Sun et al., 2021). This showcases the interest in the structural analysis of furan derivatives for various applications.

Biological Activities and Applications

Antimicrobial Activities

• Research into the synthesis of heterocyclic compounds with a furan backbone has shown potential antimicrobial activity. Abdelhamid et al. (2019) synthesized novel functionalized thiadiazoles, thiazoles, and pyrazoline-containing moieties demonstrating promising antibacterial and antifungal properties (Abdelhamid et al., 2019). Such studies highlight the relevance of furan derivatives in developing new antimicrobial agents.

Tyrosinase Inhibitors and Antioxidant Properties

• Furan derivatives have also been explored for their inhibitory effects on enzymes such as tyrosinase, a key enzyme in melanin synthesis. Dige et al. (2019) reported the synthesis of furan-2-carboxamide derivatives showing potent tyrosinase inhibitory activity, offering insights into the development of agents for conditions like hyperpigmentation (Dige et al., 2019).

Chemical Properties and Reactions

Reactivity and Synthesis of Isothiazoles

• The reactivity of furan compounds towards the synthesis of isothiazoles has been investigated, demonstrating the utility of furans in synthesizing heterocyclic compounds with potential biological activities. Guillard et al. (2001) discussed a one-step synthesis of 5-acylisothiazoles from furans, highlighting the versatility of furan derivatives in organic synthesis (Guillard et al., 2001).